Cas no 1850077-62-1 (4,8-Dioxa-1-azaspiro[5.5]undecane)

• Product Name: 4,8-Dioxa-1-azaspiro[5.5]undecane
• CAS No: 1850077-62-1
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6309593
• PubChem ID: 118209886
• Update Time: 2025-07-28

4,8-Dioxa-1-azaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16877743
• 1850077-62-1
• EN300-1645450
• 4,8-Dioxa-1-azaspiro[5.5]undecane

• Inchi： 1S/C8H15NO2/c1-2-8(6-10-4-1)7-11-5-3-9-8/h9H,1-7H2
• InChI Key： CJMDBEHISXMIIL-UHFFFAOYSA-N
• SMILES： O1CCCC2(COCCN2)C1

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 30.5Ų

Additional information on 4,8-Dioxa-1-azaspiro[5.5]undecane

Introduction to 4,8-Dioxa-1-azaspiro[5.5]undecane (CAS No. 1850077-62-1)

4,8-Dioxa-1-azaspiro[5.5]undecane, identified by the chemical abstracts service number CAS No. 1850077-62-1, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and materials science due to its unique structural and functional properties. This spirocyclic amine oxide features a rigid bicyclic framework composed of a seven-membered oxygen-containing ring and an eight-membered nitrogen-containing ring, interconnected by a single carbon atom. The presence of both oxygen and nitrogen atoms in its structure imparts distinctive electronic and steric characteristics, making it a versatile scaffold for the development of novel bioactive molecules.

The molecular architecture of 4,8-Dioxa-1-azaspiro[5.5]undecane has been extensively studied for its potential applications in drug design. The spirocyclic core provides a stable platform for functionalization, allowing chemists to introduce various substituents at specific positions to modulate its biological activity. Recent research has highlighted its utility as a key intermediate in the synthesis of bioactive compounds with pharmaceutical relevance. For instance, derivatives of this scaffold have been explored for their antimicrobial, anti-inflammatory, and even anticancer properties.

One of the most compelling aspects of 4,8-Dioxa-1-azaspiro[5.5]undecane is its ability to act as a privileged scaffold in medicinal chemistry. The spirocyclic arrangement enhances the compound's binding affinity to biological targets by optimizing both enthalpic and entropic contributions to binding free energy. This structural motif has been successfully employed in the design of small-molecule inhibitors targeting enzymes involved in critical metabolic pathways. For example, recent studies have demonstrated the efficacy of 4,8-Dioxa-1-azaspiro[5.5]undecane derivatives in inhibiting kinases, which are overexpressed in various cancers.

The synthesis of 4,8-Dioxa-1-azaspiro[5.5]undecane and its derivatives has been optimized through multiple methodologies, including cycloaddition reactions and transition-metal-catalyzed transformations. These synthetic approaches have enabled the preparation of libraries of compounds for high-throughput screening (HTS) campaigns. The availability of these libraries has facilitated the discovery of lead compounds with promising pharmacological profiles. Moreover, computational studies have played a crucial role in understanding the structural determinants of activity for this class of compounds.

Recent advances in computational chemistry have allowed researchers to predict the binding modes of 4,8-Dioxa-1-azaspiro[5.5]undecane derivatives with high accuracy using molecular docking simulations. These simulations have provided insights into how different substituents influence the compound's interactions with biological targets. For instance, studies have shown that electron-withdrawing groups at specific positions on the spirocyclic core enhance binding affinity by stabilizing key hydrogen bonds and hydrophobic interactions.

The pharmaceutical industry has taken notice of the potential of 4,8-Dioxa-1-azaspiro[5.5]undecane as a drug development candidate. Several companies have initiated programs to explore its derivatives as treatments for neurological disorders, cardiovascular diseases, and infectious diseases. Preclinical studies have demonstrated encouraging results in animal models, suggesting that these compounds may translate into effective therapies for human patients.

From a materials science perspective, 4,8-Dioxa-1-azaspiro[5.5]undecane has also shown promise as a building block for advanced materials. Its rigid structure and functionalizable surface make it suitable for designing polymers with tailored properties. These polymers could find applications in drug delivery systems, where their stability and biocompatibility are critical factors.

The future direction of research on 4,8-Dioxa-1-azaspiro[5.5]undecane is likely to focus on expanding its chemical space through innovative synthetic strategies and exploring new biological targets. The integration of machine learning techniques into drug discovery pipelines may further accelerate the identification of novel derivatives with enhanced pharmacological profiles.

In conclusion,4,8-Dioxa-1-azaspiro[5.5]undecane (CAS No. 1850077-62-1) represents a fascinating compound with diverse applications in pharmaceuticals and materials science。 Its unique structural features offer opportunities for the development of next-generation bioactive molecules， while also serving as a versatile platform for advanced material design。 As research continues to uncover new possibilities， this spirocyclic amine oxide is poised to make significant contributions to science and technology。